Cas no 1503792-25-3 (4-Chloro-2-chloromethyl-5-iodo-pyrimidine)

• Product Name: 4-Chloro-2-chloromethyl-5-iodo-pyrimidine
• CAS No: 1503792-25-3
• MF: C₅H₃Cl₂IN₂
• MW: 288.90119099617
• MDL: MFCD23856603
• CID: 5151287
• Update Time: 2025-10-31

4-Chloro-2-chloromethyl-5-iodo-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-chloromethyl-5-iodo-pyrimidine

• MDL： MFCD23856603
• Inchi： 1S/C5H3Cl2IN2/c6-1-4-9-2-3(8)5(7)10-4/h2H,1H2
• InChI Key： QMJLGNDANQYUGX-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC=C(I)C(Cl)=N1

Additional information on 4-Chloro-2-chloromethyl-5-iodo-pyrimidine

Introduction to 4-Chloro-2-chloromethyl-5-iodo-pyrimidine (CAS No. 1503792-25-3) and Its Applications in Modern Chemical Biology

4-Chloro-2-chloromethyl-5-iodo-pyrimidine (CAS No. 1503792-25-3) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and reactivity. This compound, featuring a pyrimidine core substituted with chloro, chloromethyl, and iodo functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its dual halogenation pattern makes it an attractive scaffold for further functionalization, enabling the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental motif in nucleic acid chemistry, where it mimics the structure of natural pyrimidines such as cytosine, thymine, and uracil. This structural similarity has made 4-Chloro-2-chloromethyl-5-iodo-pyrimidine a valuable building block in the design of nucleoside analogs and antiviral drugs. Recent advancements in medicinal chemistry have leveraged this compound to develop inhibitors targeting viral polymerases and other enzymes involved in pathogenic processes.

In particular, the presence of both chloro and iodo substituents on the pyrimidine ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, allowing chemists to integrate diverse functional groups into a single framework. For instance, researchers have utilized 4-Chloro-2-chloromethyl-5-iodo-pyrimidine to synthesize novel kinase inhibitors, which are being explored for their potential in oncology applications.

One of the most compelling aspects of 4-Chloro-2-chloromethyl-5-iodo-pyrimidine is its role in the development of small-molecule probes for studying biological pathways. By incorporating fluorophores or affinity tags through further derivatization, this compound can be used to develop tools that enable high-throughput screening of drug targets. Such probes have been instrumental in uncovering new therapeutic opportunities in areas such as cancer metabolism and neurodegenerative diseases.

The compound's utility extends beyond pharmaceutical applications; it is also employed in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (LEDs). The halogenated pyrimidine core contributes to electron delocalization, making it an effective component in conjugated polymers that exhibit optoelectronic properties. This interdisciplinary relevance underscores the importance of 4-Chloro-2-chloromethyl-5-iodo-pyrimidine as a multifunctional platform.

Recent studies have highlighted the compound's potential in modulating immune responses through the synthesis of immunomodulatory agents. Researchers have demonstrated that derivatives of 4-Chloro-2-chloromethyl-5-iodo-pyrimidine can interfere with signaling pathways involved in inflammation and autoimmunity. These findings open new avenues for developing treatments for chronic inflammatory diseases and allergic conditions.

The synthesis of 4-Chloro-2-chloromethyl-5-iodo-pyrimidine itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize production scalability. These innovations ensure that researchers have access to sufficient quantities of this critical intermediate for their studies.

In conclusion, 4-Chloro-2-chloromethyl-5-iodo-pyrimidine (CAS No. 1503792-25-3) represents a cornerstone compound in modern chemical biology. Its unique structural features and reactivity make it indispensable for developing novel therapeutics, diagnostic tools, and advanced materials. As research continues to uncover new applications for this compound, its significance is poised to grow further, driving innovation across multiple scientific disciplines.